Cas no 102877-97-4 (Benzene,2-ethyl-1-methyl-4-nitro-)

• Product Name: Benzene,2-ethyl-1-methyl-4-nitro-
• CAS No: 102877-97-4
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 125330
• PubChem ID: 20146924
• Update Time: 2025-04-18

Benzene,2-ethyl-1-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-ethyl-1-methyl-4-nitro-
• 2-Ethyl-1-methyl-4-nitrobenzene
• Toluene, 2-ethyl-4-nitro- (6CI)
• 2-Aethyl-1-methyl-4-nitro-benzol
• 2-ethyl-1-methyl-4-nitro-benzene
• 2-ethyl-4-nitrotoluene
• ACMC-20m5ub
• AG-D-12862
• CTK4A1572
• DTXSID00602962
• SCHEMBL10175659
• Toluene, 2-ethyl-4-nitro- (6CI)
• 102877-97-4

• Inchi： 1S/C9H11NO2/c1-3-8-6-9(10(11)12)5-4-7(8)2/h4-6H,3H2,1-2H3
• InChI Key： LMQDBPDUJYGYJF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C)=C(C=1)CC)=O

Computed Properties

• Exact Mass: 165.078979g/mol
• Monoisotopic Mass: 165.078979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 165.19g/mol
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.82000
• LogP: 2.98880